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Compound of Interest

Compound Name: 2,2,6,6-Tetramethyl-4-piperidinol

Cat. No.: B029938 Get Quote

An In-depth Technical Guide to 2,2,6,6-Tetramethyl-4-piperidinol

Introduction
2,2,6,6-Tetramethyl-4-piperidinol, also known as TMP or 4-hydroxy-TEMPO, is a heterocyclic

organic compound that serves as a crucial intermediate in the synthesis of various chemical

products. Its sterically hindered amine structure is foundational to its primary application as a

precursor for a class of compounds known as Hindered Amine Light Stabilizers (HALS). HALS

are widely used as additives in polymers and plastics to protect them from photo-oxidative

degradation. This guide provides a comprehensive overview of the physical properties,

chemical characteristics, synthesis protocols, and safety considerations for 2,2,6,6-
Tetramethyl-4-piperidinol, intended for researchers, chemists, and professionals in drug

development and material science.

Physical and Chemical Properties
The fundamental physical and chemical identifiers for 2,2,6,6-Tetramethyl-4-piperidinol are

summarized below. This compound is a solid at room temperature and is recognized for its

corrosive nature.[1][2]

Table 1: General and Physical Properties
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Property Value Source

Molecular Formula C₉H₁₉NO [3][4][5]

Molecular Weight 157.25 g/mol [4][5]

Melting Point 129-131 °C [3][6][7]

Boiling Point 212-215 °C [3][7]

| Appearance | Colorless needles or white crystal |[6][8] |

Table 2: Chemical Identifiers

Identifier Value Source

CAS Number 2403-88-5 [2][5]

InChI

1S/C9H19NO/c1-8(2)5-7(11)6-

9(3,4)10-8/h7,10-11H,5-6H2,1-

4H3

[3][9]

InChIKey
VDVUCLWJZJHFAV-

UHFFFAOYSA-N
[3][9]

SMILES CC1(C)CC(O)CC(C)(C)N1 [3][9]

| Synonyms | 4-Hydroxy-2,2,6,6-tetramethylpiperidine, Lastar A |[4][5] |

Spectral Data
Spectroscopic data is essential for the structural confirmation and purity assessment of 2,2,6,6-
Tetramethyl-4-piperidinol. Various spectroscopic methods are used for its characterization.

Table 3: Spectroscopic Data
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Technique Description

¹H NMR
Proton Nuclear Magnetic Resonance data
is available for structural elucidation.[9]

¹³C NMR
Carbon-13 Nuclear Magnetic Resonance data

provides information on the carbon skeleton.

FTIR

Fourier-Transform Infrared Spectroscopy is

used to identify functional groups, such as the

O-H and N-H stretches.[10]

| Mass Spectrometry | Mass spectrometry data confirms the molecular weight and

fragmentation pattern of the compound.[5] |

Experimental Protocols: Synthesis
2,2,6,6-Tetramethyl-4-piperidinol is most commonly synthesized via the reduction of 2,2,6,6-

tetramethyl-4-piperidone. Other methods include the catalytic hydrogenation of triacetoneamine

(TAA).[11]

Synthesis via Reduction of 2,2,6,6-tetramethyl-4-
piperidone
This protocol describes a common laboratory-scale synthesis using sodium borohydride as the

reducing agent.[6]

Objective: To prepare 2,2,6,6-tetramethyl-4-piperidinol by the chemical reduction of the

corresponding ketone.

Materials:

2,2,6,6-tetramethyl-4-piperidone

Sodium borohydride (NaBH₄)

Ethanol (or a similar protic solvent)
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Ligroin (boiling point range 65-90 °C) for recrystallization

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Magnetic stirrer and heating mantle

Procedure:

Dissolve 2,2,6,6-tetramethyl-4-piperidone in ethanol in a round-bottom flask equipped with a

magnetic stirrer.

Cool the solution in an ice bath.

Slowly add sodium borohydride to the stirred solution in small portions. The reaction is

exothermic.

After the addition is complete, remove the ice bath and allow the mixture to stir at room

temperature for several hours or until the reaction is complete (monitored by TLC).

Carefully add water to quench the excess sodium borohydride.

Remove the ethanol under reduced pressure using a rotary evaporator.

Extract the aqueous residue with a suitable organic solvent (e.g., dichloromethane or ethyl

acetate).

Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate to

yield the crude product.

Purify the crude 2,2,6,6-tetramethyl-4-piperidinol by recrystallization from ligroin to obtain

colorless needles.[6]

Reactivity and Applications
The primary utility of 2,2,6,6-Tetramethyl-4-piperidinol lies in its role as a versatile chemical

intermediate.
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Hindered Amine Light Stabilizers (HALS): It is a key building block for synthesizing HALS.[8]

[11][12] These stabilizers are crucial for preventing the degradation of polymers exposed to

light. The piperidinol can be esterified or otherwise modified to produce a wide range of

HALS derivatives.[12]

Precursor to TEMPO: 2,2,6,6-Tetramethyl-4-piperidinol can be oxidized to form 4-Hydroxy-

TEMPO, a stable nitroxyl radical. TEMPO and its derivatives are widely used as catalysts in

selective oxidation reactions in organic synthesis and as spin probes in biological studies.

Research Applications: The compound has been utilized in research to study the formation of

singlet oxygen.[7]

Logical Workflow: Synthesis and Oxidation
The following diagram illustrates the synthetic relationship between the precursor ketone, the

target piperidinol, and its valuable oxidation product, 4-Hydroxy-TEMPO.

2,2,6,6-Tetramethyl-
4-piperidone

2,2,6,6-Tetramethyl-
4-piperidinol

Reduction
(e.g., NaBH₄) 4-Hydroxy-TEMPO

(Stable Radical)

Oxidation
(e.g., H₂O₂/Na₂WO₄)

Click to download full resolution via product page

Caption: Synthetic pathway from piperidone to piperidinol and its subsequent oxidation.

Safety and Handling
2,2,6,6-Tetramethyl-4-piperidinol is classified as a corrosive solid and requires careful

handling to avoid personal exposure.[1][2]

Hazards:

Causes severe skin burns and eye damage.[1][4]

May cause an allergic skin reaction.[1][4]
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Harmful if swallowed.[4]

Causes irritation to the respiratory tract.[13]

Precautions for Safe Handling:

Avoid all personal contact, including inhalation of dust.[2][13]

Use in a well-ventilated area.[2]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and protective clothing.[1][13]

Do not eat, drink, or smoke when handling this substance.[2]

Wash hands thoroughly after handling.[2]

Storage:

Store in a tightly closed container.[1][13]

Keep in a cool, dry, and well-ventilated place away from incompatible substances.[13]

First Aid Measures:

Skin Contact: Immediately take off all contaminated clothing and rinse the skin with plenty

of water. Seek immediate medical attention.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and call an ophthalmologist immediately.[1]

Ingestion: Rinse mouth and drink water (two glasses at most). Do not induce vomiting.

Call a physician immediately.[1][13]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[1][13]

Conclusion
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2,2,6,6-Tetramethyl-4-piperidinol is a compound of significant industrial and academic

interest. Its value is primarily derived from its role as a foundational intermediate for high-

performance HALS and stable nitroxyl radicals like TEMPO. A thorough understanding of its

properties, synthesis, and handling protocols is essential for its safe and effective use in

research and commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b029938#physical-and-chemical-properties-of-2-2-6-6-
tetramethyl-4-piperidinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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